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Compound of Interest

Compound Name: Y18501

Cat. No.: B12391466 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on strategies to mitigate the risk of fungicide

resistance to Y18501, a novel oxysterol-binding protein inhibitor (OSBPI).

Frequently Asked Questions (FAQs)
Q1: What is the mode of action of Y18501?

A1: Y18501 is an oxysterol-binding protein inhibitor (OSBPI).[1][2][3][4][5] It functions by

disrupting the transport of lipids and sterols within the fungal cell, a critical process for

membrane function and cell signaling. This specific mode of action makes it effective against

oomycetes like Pseudoperonospora cubensis.[1][2][4][5]

Q2: Has resistance to Y18501 been observed in pathogen populations?

A2: Yes, a subpopulation of Pseudoperonospora cubensis with resistance to Y18501 has been

identified in field studies.[1][2][3][4] Laboratory studies have also successfully generated

resistant mutants, indicating a high risk for the development of resistance.[1][2][3][4]

Q3: What are the known molecular mechanisms of resistance to Y18501?

A3: Resistance to Y18501 in Pseudoperonospora cubensis has been linked to specific point

mutations in the target protein, oxysterol-binding protein 1 (PscORP1). The identified amino

acid substitutions that confer resistance are G705V, L798W, and I812F.[1][2][3]
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Q4: Is there cross-resistance between Y18501 and other fungicides?

A4: Yes, positive cross-resistance has been detected between Y18501 and oxathiapiprolin.[1]

[2][3] This is significant because both are OSBPIs, meaning that fungal strains resistant to one

are likely to be resistant to the other.[1][2][4][5]

Q5: What are the general principles for fungicide resistance management?

A5: The core strategies aim to minimize the selection pressure on the pathogen population.[6]

[7] This is achieved by:

Alternating and mixing fungicides: Avoid the repeated use of fungicides with the same mode

of action. Instead, rotate or use tank-mixes with fungicides from different Fungicide

Resistance Action Committee (FRAC) groups.[8]

Following label recommendations: Adhere strictly to the recommended application rates and

intervals.[8] Using rates that are too low can select for less sensitive individuals, while

overuse can accelerate resistance development.

Integrated Pest Management (IPM): Combine chemical control with non-chemical methods

such as using resistant crop varieties, practicing good field hygiene, and implementing

biological controls.[9]

Early application: Apply fungicides preventatively or at the very early stages of disease

development for better efficacy.[6][9]

Troubleshooting Guides
Guide 1: Investigating Reduced Efficacy of Y18501 in
Experiments
If you observe a decrease in the expected efficacy of Y18501 in your experiments, follow these

steps to investigate potential resistance.

Step 1: In Vitro Sensitivity Assay (EC50 Determination)

Objective: To determine the half-maximal effective concentration (EC50) of Y18501 for your

pathogen isolates and compare it to a known sensitive baseline.
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Protocol:

Prepare a series of Y18501 dilutions in an appropriate growth medium.

Inoculate the medium with a standardized amount of the pathogen's spores or mycelia.

Incubate under optimal growth conditions.

Assess pathogen growth (e.g., mycelial density, spore germination) at various Y18501
concentrations.

Calculate the EC50 value using a dose-response curve.

Step 2: Molecular Testing for Resistance Alleles

Objective: To identify the presence of known resistance-conferring mutations in the

PscORP1 gene.

Protocol:

Extract genomic DNA from the pathogen isolates.

Amplify the PscORP1 gene using Polymerase Chain Reaction (PCR) with specific

primers.

Sequence the amplified gene fragment.

Align the sequence with the wild-type PscORP1 sequence to identify any point mutations

at positions G705, L798, or I812.

Guide 2: Implementing a Proactive Resistance Mitigation
Strategy
To prevent or delay the onset of Y18501 resistance, implement the following experimental

design strategies.

Step 1: Fungicide Rotation and Combination Studies

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b12391466?utm_src=pdf-body
https://www.benchchem.com/product/b12391466?utm_src=pdf-body
https://www.benchchem.com/product/b12391466?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To evaluate the efficacy of alternating or combining Y18501 with fungicides from

different chemical classes.

Protocol:

Design experiments with treatment groups that include:

Y18501 alone.

A partner fungicide with a different mode of action (e.g., mancozeb) alone.[1][2][3][4]

A tank-mix of Y18501 and the partner fungicide.

An alternating spray program of Y18501 and the partner fungicide.

Inoculate the host plant with the target pathogen.

Apply the fungicide treatments according to the experimental design.

Assess disease severity and fungicide efficacy over time.

Data Presentation
Table 1: Sensitivity of Pseudoperonospora cubensis Isolates to Y18501

Isolate Type Number of Isolates
EC50 Range
(µg/mL)

Reference

Field Isolates 159 0.001 - 11.785 [1][2][3]

Lab-generated

Mutants
10

Higher than parental

isolates
[1][2]

Table 2: Point Mutations in PscORP1 Conferring Resistance to Y18501
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Amino Acid Substitution Codon Change Effect on Y18501 Binding

G705V GGT -> GTT Confers resistance

L798W CTT -> TGG Confers resistance

I812F ATT -> TTT Confers resistance

Visualizations

Y18501 Mode of Action

Y18501 Oxysterol-Binding
Protein (OSBP)

Inhibits Lipid TransportMediates Cell Membrane
Integrity

Maintains

Click to download full resolution via product page

Caption: Mode of action of the fungicide Y18501.
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Workflow for Investigating Y18501 Resistance

Reduced Efficacy
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EC50 Increased

No Resistance Detected

EC50 Unchanged

Check for G705V, L798W,
or I812F Mutations

Resistance Confirmed

Mutation(s) Present No Mutations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decision Tree for Y18501 Resistance Mitigation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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